![molecular formula C14H15N3OS B5526967 3-(dimethylamino)-N'-(2-thienylmethylene)benzohydrazide](/img/structure/B5526967.png)
3-(dimethylamino)-N'-(2-thienylmethylene)benzohydrazide
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Description
3-(dimethylamino)-N'-(2-thienylmethylene)benzohydrazide, also known as MTT, is a synthetic compound that has been widely used in scientific research. It is a yellow-colored powder that is soluble in organic solvents and is commonly used as a reagent in various biochemical and physiological experiments. MTT has been found to exhibit anti-cancer, anti-inflammatory, and anti-oxidant properties, making it a valuable tool in the field of medical research.
Scientific Research Applications
Synthesis and Characterization
- A study focused on the synthesis, characterization, and various activities of metal complexes with Schiff base ligands derived from benzohydrazide derivatives. These complexes exhibited potential in catalysis, DNA binding, and antimicrobial activities, indicating their versatile applications in scientific research (El‐Gammal et al., 2021).
Corrosion Inhibition
- Benzothiazole derivatives, which are structurally similar to 3-(dimethylamino)-N'-(2-thienylmethylene)benzohydrazide, were investigated for their corrosion inhibitory effects on steel in acidic solutions. These studies highlight the potential of such compounds in protecting metals against corrosion, which is critical in industrial applications (Hu et al., 2016).
Organic Semiconductor Reactivity
- Research into the reactivity of an air-stable dihydrobenzoimidazole n-dopant with organic semiconductor molecules, including those related to this compound, provides insights into the development of new materials for electronics and photonics (Jhulki et al., 2021).
Structural Studies
- Structural analysis of N'-(4-Diethylamino-2-hydroxybenzylidene)-4-(dimethylamino)benzohydrazide methanol monosolvate offers insights into the molecular configurations and potential interactions of similar compounds, which can be foundational for designing new drugs or materials (Su et al., 2011).
Generation of Structurally Diverse Libraries
- The use of 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride in alkylation and ring closure reactions has been explored to generate a diverse library of compounds. This research demonstrates the versatility of such compounds in synthesizing a wide range of chemical structures for various applications (Roman, 2013).
properties
IUPAC Name |
3-(dimethylamino)-N-[(E)-thiophen-2-ylmethylideneamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3OS/c1-17(2)12-6-3-5-11(9-12)14(18)16-15-10-13-7-4-8-19-13/h3-10H,1-2H3,(H,16,18)/b15-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFENKGOZHDAJKA-XNTDXEJSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NN=CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=CC=CC(=C1)C(=O)N/N=C/C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.